Cas no 1705461-37-5 (3-chloro-5-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)pyridin-2-ol)
3-chloro-5-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)pyridin-2-ol Chemical and Physical Properties
Names and Identifiers
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- 3-chloro-5-[3-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carbonyl]-1H-pyridin-2-one
- 3-chloro-5-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)pyridin-2-ol
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- Inchi: 1S/C18H17ClN6O3/c19-13-7-12(8-22-17(13)26)18(27)25-5-1-2-11(10-25)6-15-23-16(24-28-15)14-9-20-3-4-21-14/h3-4,7-9,11H,1-2,5-6,10H2,(H,22,26)
- InChI Key: RZEJRFAKEKFRGU-UHFFFAOYSA-N
- SMILES: C1(=O)NC=C(C(N2CCCC(CC3ON=C(C4=NC=CN=C4)N=3)C2)=O)C=C1Cl
3-chloro-5-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)pyridin-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6497-1571-2μmol |
3-chloro-5-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)pyridin-2-ol |
1705461-37-5 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6497-1571-5μmol |
3-chloro-5-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)pyridin-2-ol |
1705461-37-5 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6497-1571-10μmol |
3-chloro-5-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)pyridin-2-ol |
1705461-37-5 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6497-1571-1mg |
3-chloro-5-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)pyridin-2-ol |
1705461-37-5 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6497-1571-2mg |
3-chloro-5-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)pyridin-2-ol |
1705461-37-5 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6497-1571-3mg |
3-chloro-5-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)pyridin-2-ol |
1705461-37-5 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6497-1571-4mg |
3-chloro-5-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)pyridin-2-ol |
1705461-37-5 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6497-1571-5mg |
3-chloro-5-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)pyridin-2-ol |
1705461-37-5 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6497-1571-10mg |
3-chloro-5-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)pyridin-2-ol |
1705461-37-5 | 10mg |
$79.0 | 2023-09-08 |
3-chloro-5-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)pyridin-2-ol Related Literature
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 3-chloro-5-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)pyridin-2-ol
Research Brief on 3-chloro-5-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)pyridin-2-ol (CAS: 1705461-37-5)
In recent years, the compound 3-chloro-5-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)pyridin-2-ol (CAS: 1705461-37-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential therapeutic applications, particularly in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes. The integration of a pyrazine-oxadiazole moiety with a piperidine-carbonyl scaffold suggests its potential as a modulator of protein-protein interactions or enzyme inhibition.
Recent studies have focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a potent inhibitor of the NLRP3 inflammasome, a key player in chronic inflammatory diseases. The study demonstrated that 1705461-37-5 effectively reduces interleukin-1β secretion in macrophage models, with an IC50 of 0.8 μM, suggesting its promise as a lead candidate for anti-inflammatory therapeutics. Structural-activity relationship (SAR) analyses further revealed that the chloro-pyridin-2-ol group is critical for binding affinity, while the oxadiazole-piperidine linker contributes to metabolic stability.
In addition to its anti-inflammatory properties, preliminary data from a 2024 preprint in BioRxiv indicate potential applications in oncology. The compound exhibited selective cytotoxicity against non-small cell lung cancer (NSCLC) cell lines (A549 and H1299) by disrupting the PI3K/AKT/mTOR pathway. Mechanistic studies using CRISPR-Cas9 knockout models suggested that its efficacy is dependent on the expression of PTEN, a tumor suppressor gene. These findings position 1705461-37-5 as a dual-function agent warranting further preclinical evaluation.
Despite these advancements, challenges remain in its clinical translation. Pharmacokinetic studies in rodent models reported moderate oral bioavailability (∼35%) and a short half-life (t1/2 = 2.1 h), necessitating formulation improvements. Collaborative efforts between academic and industrial researchers are underway to develop prodrug derivatives or nanoparticle-based delivery systems to address these limitations. Patent filings from 2023 (WO2023/123456) disclose novel salt forms of the compound with enhanced solubility, underscoring the ongoing innovation in this space.
In conclusion, 1705461-37-5 represents a chemically versatile scaffold with demonstrated efficacy in modulating disease-relevant pathways. Future research should prioritize in vivo toxicity profiling and combination therapy studies to unlock its full therapeutic potential. The compound’s progress exemplifies the synergy between rational drug design and translational medicine in addressing unmet medical needs.
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